
Application Notes and Protocols for DMT-on
Purification of Synthetic Oligonucleotides

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
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CAS No.: 17331-22-5

Cat. No.: B093842
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Abstract
The chemical synthesis of oligonucleotides is a cornerstone of modern biotechnology and

therapeutic development. However, the inherent inefficiencies in the stepwise synthesis

process necessitate robust purification strategies to isolate the desired full-length product from

a heterogeneous mixture of failure sequences. This application note provides a detailed guide

to the Dimethoxytrityl (DMT)-on purification protocol, a widely adopted and highly effective

method for enriching full-length synthetic oligonucleotides. We will delve into the chemical

principles underpinning this technique, provide a comprehensive, field-proven protocol for

solid-phase extraction (SPE) cartridge-based purification, and discuss critical quality control

measures.
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Introduction: The Rationale for Oligonucleotide
Purification
Solid-phase phosphoramidite chemistry is the standard method for synthesizing

oligonucleotides.[1][2] This process involves a cyclical, stepwise addition of nucleotide

monomers to a growing chain anchored to a solid support.[2] While highly efficient, with

coupling efficiencies often exceeding 99%, the cumulative effect of incomplete reactions leads

to the generation of "failure sequences" (e.g., n-1, n-2 shortmers) that lack one or more

nucleotides of the target sequence.[3][4]

These impurities can significantly interfere with downstream applications, from basic research

(e.g., PCR, gene synthesis) to more sensitive applications like antisense therapeutics and

CRISPR guide RNAs. Therefore, a purification step to remove these failure sequences and

other small-molecule impurities from the cleavage and deprotection steps is critical.[2][4]

The Principle of DMT-on Purification
The DMT-on purification strategy leverages the hydrophobic nature of the 5'-dimethoxytrityl

(DMT) protecting group.[5][6] In a "DMT-on" or "trityl-on" synthesis, the final 5'-DMT group is

intentionally left on the full-length oligonucleotide.[7][8] This lipophilic moiety provides a strong

hydrophobic handle, which allows for selective retention of the full-length product on a reverse-

phase chromatographic support.[6][8]

Failure sequences, which are typically capped with a hydrophilic acetyl group during synthesis

to prevent further elongation, lack the 5'-DMT group and are therefore less hydrophobic.[8] This

difference in hydrophobicity is the basis for their separation.[1]

The general workflow for DMT-on purification involves the following key stages:

Binding: The crude oligonucleotide mixture is loaded onto a reverse-phase cartridge. The

DMT-on, full-length sequences bind strongly to the hydrophobic stationary phase, while the

more hydrophilic failure sequences and other impurities have weaker interactions.[6]

Washing: A series of washes with specific buffer compositions are used to remove the

unbound and weakly bound impurities, such as failure sequences and salts.[2][9]
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On-Column Detritylation: An acidic solution is passed through the cartridge to cleave the

acid-labile DMT group from the retained full-length oligonucleotides.[2][6][9] The cleaved

DMT cation is intensely colored (orange), providing a visual indicator of the process.[5][9]

Elution: The now detritylated ("DMT-off") and purified full-length oligonucleotide is eluted

from the cartridge using a final elution buffer.[2][9]

Experimental Workflow: DMT-on Purification
The following diagram illustrates the key steps in a typical DMT-on solid-phase extraction

(SPE) purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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